9-benzyl-8-bromo-2-chloro-9H-purin-6-amine

• Molecular Formula: C12H9BrClN5
• Molecular Weight: 338.59 g/mol
• IUPAC Name: 9-benzyl-8-bromo-2-chloropurin-6-amine
• InChI: InChI=1S/C12H9BrClN5/c13-11-16-8-9(15)17-12(14)18-10(8)19(11)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,15,17,18)
• InChI Key: IBDGPJOXWUWOHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=NC(=NC(=C3N=C2Br)N)Cl

Description

9-benzyl-8-bromo-2-chloro-9H-purin-6-amine is a useful research compound. Its molecular formula is C12H9BrClN5 and its molecular weight is 338.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product from Step 2 (3 g, 11.6 mmol) was suspended in acetic acid (50 mL) and sodium acetate (1.4 g, 17.3 mmol) and the mixture cooled in an ice bath while bromine (3.6 mL, 69.3 mmol) was added dropwise. After the addition was complete, the mixture was heated at 70° C. under a nitrogen atmosphere for 5 h and then allowed to cool to room temperature. The mixture was poured onto 50 mL of a 10% aqueous Na2S2O3 solution, and the whole reduced in vacuo to approximately 10 mL and then neutralized with 2 N NaOH solution. The organics were extracted with dichloromethane (3×150 mL), washed with water (100 mL) and brine (100 mL) and then dried (MgSO4) and evaporated to a yellow solid. Trituration of the solid with ether and filtration provided an off-white solid of 9-benzyl-8-bromo-2-chloro-9H-purin-6-ylamine (3.3 g, 85%) which was found to be sufficiently pure to be used with no further purification.